Cas no 2172197-75-8 (4-(3-bromo-2-methylpentyl)-1-chloro-2-methylbenzene)

• Product Name: 4-(3-bromo-2-methylpentyl)-1-chloro-2-methylbenzene
• CAS No: 2172197-75-8
• MF: C₁₃H₁₈BrCl
• MW: 289.639022350311
• CID: 6280332
• PubChem ID: 165793127
• Update Time: 2025-10-29

4-(3-bromo-2-methylpentyl)-1-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2-methylpentyl)-1-chloro-2-methylbenzene
• 2172197-75-8
• EN300-1282696

• Inchi： 1S/C13H18BrCl/c1-4-12(14)9(2)7-11-5-6-13(15)10(3)8-11/h5-6,8-9,12H,4,7H2,1-3H3
• InChI Key： KMZJPYLFDRLFGE-UHFFFAOYSA-N
• SMILES： BrC(CC)C(C)CC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 288.02804g/mol
• Monoisotopic Mass: 288.02804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Additional information on 4-(3-bromo-2-methylpentyl)-1-chloro-2-methylbenzene

4-(3-Bromo-2-Methylpentyl)-1-Chloro-2-Methylbenzene: A Comprehensive Overview

The compound 4-(3-bromo-2-methylpentyl)-1-chloro-2-methylbenzene, identified by the CAS number 2172197-75-8, is a complex organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine and methyl groups, as well as a pentyl chain containing a bromine atom. The combination of these functional groups makes it a versatile compound with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of such compounds in the development of new drug candidates. For instance, researchers have explored the role of 4-(3-bromo-2-methylpentyl)-1-chloro-2-methylbenzene in modulating cellular pathways associated with neurodegenerative diseases. The bromine and chlorine substituents are believed to play a critical role in enhancing the compound's bioavailability and targeting specific receptors.

In terms of synthesis, this compound is typically derived from multi-step organic reactions involving Friedel-Crafts alkylation and subsequent halogenation processes. The presence of methyl groups on both the benzene ring and the pentyl chain contributes to the molecule's stability and reactivity. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and improving yield.

The structural complexity of 4-(3-bromo-2-methylpentyl)-1-chloro-2-methylbenzene also makes it an interesting candidate for materials science applications. For example, it has been investigated as a precursor for synthesizing advanced polymers with tailored electronic properties. The bromine atom serves as a reactive site for polymerization reactions, while the aromatic ring provides rigidity to the resulting polymer chains.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the chlorine and bromine substituents significantly influence the molecule's electron distribution, making it suitable for use in semiconducting materials. These findings have opened new avenues for its application in organic electronics.

In conclusion, 4-(3-bromo-2-methylpentyl)-1-chloro-2-methylbenzene is a multifaceted compound with promising potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for future innovations in chemistry and materials science.